Cas no 1003-78-7 (Thiophene,tetrahydro-2,4-dimethyl-, 1,1-dioxide)

• Product Name: Thiophene,tetrahydro-2,4-dimethyl-, 1,1-dioxide
• CAS No: 1003-78-7
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 166845
• PubChem ID: 70483
• Update Time: 2025-04-19

Thiophene,tetrahydro-2,4-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,tetrahydro-2,4-dimethyl-, 1,1-dioxide
• 2,4-DIMETHYL-3-SULFOLENE
• 2,4-Dimethylsulfolane
• 2,4-dimethylthiolane 1,1-dioxide
• 2,4-DIAMINOPYRIMIDINE-5-CARBOXALDEHYDE
• 2,4-dimethyl sulfonate
• 2,4-Dimethyl-sulfolan
• 2,4-Dimethyl-tetrahydro-thiophen-1,1-dioxid
• 2,4-Dimethyltetrahydrothiophene dioxide
• 2,4-Dimethyltetrahydrothiophene-1,1-dioxide
• 2,4-Dimethyltetramethylene sulfone
• 2.4-Dimethyl-tetrahydrothiophen-1.1-dioxyd
• EINECS 213-716-5
• 2,4-dimethyl-tetrahydro-thiophene-1,1-dioxide
• 2,4-dimethyl tetrahydrothiophene-S,S-dioxide
• 2,4-dimethyl-tetrahydrothiophene-1,1-dioxide
• 2,4-DIMETHYLSLUFOLANE
• 2,4-DIMETHYLSULPHOLANE
• 2,4-dimethylthiophan 1,1-dioxide
• 2,4-dimethyl sulfolane
• LABOTEST-BB LT01148482
• 2,4-Dimethylsulfolane,95%
• 2 4-DIMETHYLSULFOLANE 95%
• 2,4-dimethyltetramethylenesulfone
• 2,4-dimethyltetrahydrothiophenedioxide
• E?-thiolane-1,1-dione
• 2,4-Dimethyltetrahydrothiophene 1,1-dioxide #
• NSC-60703
• 730490CA09
• Dimethylsulfolane
• NS00043193
• Thiophene,4-dimethyl-, 1,1-dioxide
• UNII-730490CA09
• SCHEMBL487047
• NSC60703
• 2,4-dimethyl-1
• AKOS004912646
• NSC 60703
• Thiophene, tetrahydro-2,4-dimethyl-, 1,1-dioxide
• VS-08560
• WLN: T5SWTJ B1 D1
• BRN 0111239
• DTXSID20870828
• 2,4-Dimethyltetrahydrothiophene 1,1-dioxide
• CS-0340010
• 5-17-01-00097 (Beilstein Handbook Reference)
• 1003-78-7
• Q27266111
• AI3-14671
• 2,4-DIMETHYLSULFOLANE [MI]
• FT-0694449
• WKFQMDFSDQFAIC-UHFFFAOYSA-N
• 2,4-dimethyl-1??-thiolane-1,1-dione

• MDL： MFCD00005485
• Inchi： 1S/C6H12O2S/c1-5-3-6(2)9(7,8)4-5/h5-6H,3-4H2,1-2H3
• InChI Key： WKFQMDFSDQFAIC-UHFFFAOYSA-N
• SMILES： S1(CC(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 148.05600
• Monoisotopic Mass: 148.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: Colorless to yellow liquid.
• Density: 1.136 g/mL at 25 °C(lit.)
• Melting Point: −3 °C(lit.)
• Boiling Point: 281 °C(lit.)
• Flash Point: 294 °F
• Refractive Index: n20/D 1.473(lit.)
• PSA: 42.52000
• LogP: 1.91030
• Solubility: It is slightly soluble in water and miscible with low-grade aromatics. Soluble in ether, acetone, methanol. It is partially miscible with naphthene, olefin and paraffin.
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Thiophene,tetrahydro-2,4-dimethyl-, 1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• RTECS：XN0525000
• Hazardous Material Identification：
• Safety Term：S16;S23;S24/25
• Risk Phrases：R25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes